Cas no 2321331-93-3 ((2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide
• CAS No: 2321331-93-3
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 6229034
• PubChem ID: 132451488
• Update Time: 2025-11-06

(2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide
• AKOS040704607
• 3-(Furan-2-yl)-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)acrylamide
• (2E)-3-(furan-2-yl)-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}prop-2-enamide
• (E)-3-(furan-2-yl)-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)acrylamide
• F6571-1700
• (E)-3-(furan-2-yl)-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]prop-2-enamide
• 2321331-93-3

• Inchi： 1S/C14H19NO5/c16-6-9-20-14(5-8-18-11-14)10-15-13(17)4-3-12-2-1-7-19-12/h1-4,7,16H,5-6,8-11H2,(H,15,17)/b4-3+
• InChI Key： PYIMPZDFAHIZAG-ONEGZZNKSA-N
• SMILES： O1CCC(CNC(/C=C/C2=CC=CO2)=O)(C1)OCCO

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.9Ų

Additional information on (2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide

Introduction to (2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide (CAS No. 2321331-93-3)

(2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide (CAS No. 2321331-93-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of (2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide is defined by its furan ring and the presence of a hydroxyethoxy group attached to an oxolane ring. The E configuration of the double bond in the propenamide moiety is crucial for its biological activity. The synthesis of this compound typically involves a multi-step process, starting with the formation of the furan ring and followed by the introduction of the hydroxyethoxy group and the amide linkage. Recent studies have explored various synthetic routes to optimize yield and purity, including the use of green chemistry principles to minimize environmental impact.

Biological Activities

(2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide has demonstrated promising biological activities in preclinical studies. One of its key properties is its ability to modulate specific receptors involved in neurological disorders. For instance, it has been shown to exhibit potent agonistic activity at serotonin receptors, which are implicated in conditions such as depression and anxiety. Additionally, this compound has been found to have antiproliferative effects on cancer cells, particularly in breast and colorectal cancer models. These findings suggest that it may have potential as a lead compound for drug development in these areas.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that it has favorable oral bioavailability and a moderate half-life, making it suitable for chronic administration. Toxicological assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to evaluate its long-term safety and potential drug interactions.

Clinical Trials and Future Prospects

Despite its promising preclinical results, (2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide is still in the early stages of clinical development. Several phase I trials are currently underway to assess its safety and tolerability in humans. These trials are designed to determine the optimal dosing regimen and identify any potential side effects. If these initial trials are successful, phase II trials will follow to evaluate its efficacy in specific patient populations.

The future prospects for this compound are promising, given its unique mechanism of action and potential therapeutic applications. Researchers are also exploring combination therapies involving this compound with other drugs to enhance its effectiveness and broaden its therapeutic window. Additionally, ongoing efforts aim to develop more potent analogs with improved pharmacological properties.

Conclusion

In conclusion, (2E)-3-(furan-2-yl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}prop-2-enamide (CAS No. 2321331-93-3) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activities make it an attractive target for drug discovery efforts targeting neurological disorders and cancer. As research progresses, it is expected that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.